Cas no 1428330-69-1 (Tert-butyl 3-(bromomethyl)-3-hydroxyazetidine-1-carboxylate)

• Product Name: Tert-butyl 3-(bromomethyl)-3-hydroxyazetidine-1-carboxylate
• CAS No: 1428330-69-1
• MF: C₉H₁₆BrNO₃
• MW: 266.132242202759
• MDL: MFCD30489914
• CID: 4599191
• PubChem ID: 122362329
• Update Time: 2025-05-20

Tert-butyl 3-(bromomethyl)-3-hydroxyazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(bromomethyl)-3-hydroxyazetidine-1-carboxylate
• SB22264
• 1-Boc-3-(bromomethyl)-3-hydroxyazetidine
• t-Butyl 3-(bromomethyl)-3-hydroxyazetidine-1-carboxylate
• tert-butyl3-(bromomethyl)-3-hydroxyazetidine-1-carboxylate
• 1428330-69-1
• P16773
• MFCD30489914
• 3-(Bromomethyl)-1-Boc-azetidin-3-ol
• SY099711
• AS-53622
• EN300-7363214
• CS-0048369
• AKOS030630934
• Tert-butyl 3-(bromomethyl)-3-hydroxyazetidine-1-carboxylate

• MDL： MFCD30489914
• Inchi： 1S/C9H16BrNO3/c1-8(2,3)14-7(12)11-5-9(13,4-10)6-11/h13H,4-6H2,1-3H3
• InChI Key： HQQDJMWHMNPDOJ-UHFFFAOYSA-N
• SMILES： BrCC1(CN(C(=O)OC(C)(C)C)C1)O

Computed Properties

• Exact Mass: 265.03136 g/mol
• Monoisotopic Mass: 265.03136 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 49.8
• Molecular Weight: 266.13

Additional information on Tert-butyl 3-(bromomethyl)-3-hydroxyazetidine-1-carboxylate

Tert-butyl 3-(bromomethyl)-3-hydroxyazetidine-1-carboxylate (CAS No. 1428330-69-1)

Tert-butyl 3-(bromomethyl)-3-hydroxyazetidine-1-carboxylate (CAS No. 1428330-69-1) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl protecting group, a bromomethyl substituent, and a hydroxyazetidine core. These features make it an attractive intermediate for the synthesis of complex molecules and drug candidates.

The hydroxyazetidine moiety is particularly noteworthy due to its potential to form stable and bioactive compounds. Azetidines are four-membered nitrogen-containing heterocycles that have gained significant attention in recent years due to their ability to mimic peptide bonds and their potential for modulating protein-protein interactions. The presence of the hydroxyl group further enhances the compound's reactivity and functional diversity, making it a valuable building block in organic synthesis.

The bromomethyl substituent in Tert-butyl 3-(bromomethyl)-3-hydroxyazetidine-1-carboxylate provides a reactive site for various chemical transformations. Bromine is a versatile leaving group that can be readily displaced by nucleophiles, allowing for the introduction of a wide range of functional groups. This feature makes the compound highly useful in the synthesis of complex organic molecules, including those with therapeutic potential.

The tert-butyl protecting group is another key feature of this compound. tert-Butyl groups are commonly used in organic synthesis to protect carboxylic acid functionalities, as they are stable under a variety of reaction conditions and can be easily removed when necessary. This protecting group ensures that the carboxylic acid functionality remains intact during synthetic manipulations, allowing for precise control over the final product's structure.

In the context of medicinal chemistry, Tert-butyl 3-(bromomethyl)-3-hydroxyazetidine-1-carboxylate has been utilized in the development of novel drugs targeting various diseases. Recent studies have explored its potential in the synthesis of compounds with anti-cancer, anti-inflammatory, and neuroprotective properties. For example, researchers have used this compound as a key intermediate in the synthesis of small molecules that inhibit specific enzymes involved in cancer progression and inflammation.

The versatility of Tert-butyl 3-(bromomethyl)-3-hydroxyazetidine-1-carboxylate extends beyond its use as an intermediate in drug synthesis. It has also been employed in the development of prodrugs, which are biologically inactive compounds that are converted into active drugs within the body. The ability to introduce specific functional groups through the bromomethyl site allows for the design of prodrugs with improved pharmacokinetic properties, such as enhanced solubility and reduced toxicity.

In addition to its applications in drug discovery, this compound has been studied for its potential use in materials science. The unique combination of functional groups in Tert-butyl 3-(bromomethyl)-3-hydroxyazetidine-1-carboxylate makes it suitable for the synthesis of polymers and other advanced materials with tailored properties. Researchers have explored its use in the development of biodegradable polymers and materials with controlled release capabilities.

The synthetic accessibility of Tert-butyl 3-(bromomethyl)-3-hydroxyazetidine-1-carboxylate has also contributed to its widespread use in academic and industrial research settings. Several efficient synthetic routes have been developed to produce this compound on both small and large scales. These methods typically involve multistep processes that include protection-deprotection strategies and selective functional group manipulations.

In conclusion, Tert-butyl 3-(bromomethyl)-3-hydroxyazetidine-1-carboxylate (CAS No. 1428330-69-1) is a highly valuable compound with diverse applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features make it an excellent building block for the synthesis of complex molecules with therapeutic potential and advanced materials with tailored properties. Ongoing research continues to uncover new applications and optimize synthetic methods for this important compound.